4-(2-aminoethyl)-N-(p-tolyl)piperidine-1-carboxamide hydrochloride

• IUPAC Name: 4-(2-aminoethyl)-N-(4-methylphenyl)piperidine-1-carboxamide;hydrochloride
• InChI: InChI=1S/C15H23N3O.ClH/c1-12-2-4-14(5-3-12)17-15(19)18-10-7-13(6-9-16)8-11-18;/h2-5,13H,6-11,16H2,1H3,(H,17,19);1H
• InChI Key: KWBCSRJUGLYCKL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)N2CCC(CC2)CCN.Cl
• Molecular Formula: C15H24ClN3O
• Molecular Weight: 297.82 g/mol

Description

4-(2-aminoethyl)-N-(p-tolyl)piperidine-1-carboxamide hydrochloride, also known as A-84543, is a synthetic compound that has been extensively studied for its potential as a therapeutic agent. This compound belongs to the class of piperidine carboxamides and has been found to exhibit a range of biochemical and physiological effects.

Scientific Research Applications

Synthetic Processes

A scalable synthetic process for a structurally related compound, N-(pyridin-4-yl)piperazine-1-carboxamide hydrochloride, was established due to its potential as a Rho kinase inhibitor for treating central nervous system disorders. The process involves acylation, deprotection, and salt formation, demonstrating the compound's role in the synthesis of therapeutic agents (Wei et al., 2016).

Molecular Structure Insights

The study of a related compound, 4-Piperidinecarboxylic acid hydrochloride, through single-crystal X-ray diffraction, computational methods, and FTIR spectrum offers insights into molecular structures of such compounds. This understanding is crucial for designing compounds with specific pharmacological properties (Szafran, Komasa, & Bartoszak-Adamska, 2007).

Chemical Synthesis and Applications

The 4-oxo-N, 2, 6-triphenyl piperidine-3-carboxamides and related derivatives have been synthesized for potential pharmacological applications, showcasing the flexibility of the piperidine structure in creating various pharmacologically active compounds (Vijayakumar, Karthikeyan, & Sarveswari, 2014).

Medicinal Chemistry Innovations

The constrained analogues of tocainide, involving a piperidine structure, have shown to be potent skeletal muscle sodium channel blockers, highlighting the therapeutic potential of piperidine derivatives in developing antimyotonic agents (Catalano et al., 2008).